Cas no 1806343-48-5 (2-(Methylthio)benzo[d]oxazole-6-acetonitrile)

• Product Name: 2-(Methylthio)benzo[d]oxazole-6-acetonitrile
• CAS No: 1806343-48-5
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• CID: 4816936
• Update Time: 2025-11-01

2-(Methylthio)benzo[d]oxazole-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)benzo[d]oxazole-6-acetonitrile

• Inchi： 1S/C10H8N2OS/c1-14-10-12-8-3-2-7(4-5-11)6-9(8)13-10/h2-3,6H,4H2,1H3
• InChI Key： JFEFCZGYUZUGKS-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC(CC#N)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 2.3
• Topological Polar Surface Area: 75.1

Additional information on 2-(Methylthio)benzo[d]oxazole-6-acetonitrile

Comprehensive Overview of 2-(Methylthio)benzo[d]oxazole-6-acetonitrile (CAS No. 1806343-48-5)

2-(Methylthio)benzo[d]oxazole-6-acetonitrile (CAS No. 1806343-48-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the benzo[d]oxazole family, which is known for its versatile applications in drug discovery and material science. The presence of a methylthio group and an acetonitrile moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-(Methylthio)benzo[d]oxazole-6-acetonitrile has surged, particularly in the development of novel heterocyclic compounds. Researchers are increasingly exploring its potential as a building block for bioactive molecules, especially in the design of antimicrobial agents and anticancer drugs. Its CAS No. 1806343-48-5 is frequently searched in scientific databases, reflecting its growing relevance in cutting-edge research.

One of the key reasons behind the popularity of 2-(Methylthio)benzo[d]oxazole-6-acetonitrile is its compatibility with modern green chemistry principles. As sustainability becomes a focal point in chemical synthesis, this compound offers a balance between efficiency and environmental friendliness. Its methylthio group, for instance, can participate in catalytic reactions with minimal waste generation, aligning with the global push for sustainable synthesis.

The compound's acetonitrile functionality also makes it a candidate for fluorescence-based applications. With the rise of optical materials and sensors, 2-(Methylthio)benzo[d]oxazole-6-acetonitrile is being investigated for its potential in luminescent probes and bioimaging. This aligns with the current trend of integrating organic electronics into medical diagnostics and environmental monitoring.

Another area where CAS No. 1806343-48-5 is making waves is in crop protection. The benzo[d]oxazole core is known to exhibit pesticidal activity, and researchers are optimizing derivatives of this compound to develop next-generation agrochemicals. Given the increasing focus on food security and sustainable agriculture, such innovations are highly sought after.

From a commercial perspective, 2-(Methylthio)benzo[d]oxazole-6-acetonitrile is available through specialized chemical suppliers, often with high purity grades tailored for research and industrial use. Its synthetic pathways are well-documented, with recent advancements focusing on cost-effective production and scalability. This ensures that the compound remains accessible to both academic and industrial researchers.

In summary, 2-(Methylthio)benzo[d]oxazole-6-acetonitrile (CAS No. 1806343-48-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity profile position it as a key player in the development of innovative solutions for some of today's most pressing challenges. As research continues to unfold, this compound is poised to remain at the forefront of scientific discovery.